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Compound of Interest

Compound Name: MHY884

Cat. No.: B15578765 Get Quote

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a concise overview of the chemical structure of MHY884. Despite

a comprehensive search for its biological activity, mechanism of action, and associated

signaling pathways, no publicly available data was found. This document serves to define its

chemical identity, a prerequisite for any future investigation into its potential therapeutic

applications.

Chemical Structure and Properties of MHY884
MHY884 is a complex organic molecule with the chemical formula C₃₀H₅₂O₄. Its systematic

IUPAC name is (1S,4E,8E,12E)-15-(3,3-dimethyloxiran-2-yl)-1-[(2R,5S)-5-(2-hydroxypropan-2-

yl)-2-methyloxolan-2-yl]-4,9,13-trimethylpentadeca-4,8,12-trien-1-ol.

The structure of MHY884 is characterized by a long polyene chain with multiple methyl

substitutions, terminating in an epoxide ring on one end and a substituted tetrahydrofuran ring

on the other. The presence of multiple chiral centers suggests the potential for

stereoisomerism, which could be a critical factor in its biological activity, should any be

discovered.

Table 1: Chemical Identifiers and Properties of MHY884
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Identifier Value

Molecular Formula C₃₀H₅₂O₄

IUPAC Name

(1S,4E,8E,12E)-15-(3,3-dimethyloxiran-2-yl)-1-

[(2R,5S)-5-(2-hydroxypropan-2-yl)-2-

methyloxolan-2-yl]-4,9,13-trimethylpentadeca-

4,8,12-trien-1-ol

Future Directions and a Call for Research
The absence of published data on the biological effects of MHY884 presents a unique

opportunity for novel research. The structural motifs present in MHY884, such as the epoxide

and the substituted tetrahydrofuran, are found in various biologically active natural products.

This suggests that MHY884 could potentially interact with various cellular targets.

Future research endeavors could focus on:

Screening for Biological Activity: Initial high-throughput screening assays could be employed

to assess the cytotoxic, antimicrobial, or other pharmacologically relevant activities of

MHY884 against a panel of cell lines or microbial strains.

Target Identification: Should any biological activity be observed, subsequent studies would

be necessary to identify the molecular target(s) of MHY884. This could involve techniques

such as affinity chromatography, proteomics, or genetic screens.

Mechanism of Action Studies: Once a target is identified, detailed biochemical and cellular

assays would be required to elucidate the precise mechanism by which MHY884 exerts its

effects.

To facilitate such research, a logical workflow for initial investigation is proposed below.
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Initial Investigation Workflow for MHY884

Synthesis and Purification
of MHY884

High-Throughput Screening
(e.g., Cytotoxicity, Antimicrobial)

No Significant Activity Significant Activity Observed

Target Identification Studies
(e.g., Affinity Chromatography, Proteomics)

Mechanism of Action Studies

Lead Compound Development

Click to download full resolution via product page

A proposed workflow for the initial biological investigation of MHY884.

This guide provides the foundational chemical information for MHY884. It is our hope that this

will catalyze future research to uncover the potential biological significance of this molecule,

thereby contributing to the fields of chemical biology and drug discovery.
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[https://www.benchchem.com/product/b15578765#what-is-the-chemical-structure-of-
mhy884]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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